Cas no 2034454-94-7 (2-{4-({2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}methyl)sulfamoylphenoxy}acetamide)

• Product Name: 2-{4-({2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}methyl)sulfamoylphenoxy}acetamide
• CAS No: 2034454-94-7
• MF: C₁₆H₂₀N₄O₄S
• MW: 364.419402122498
• CID: 5553243
• Update Time: 2025-07-15

2-{4-({2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}methyl)sulfamoylphenoxy}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[4-[(2-methyl-5,6-dihydro-4H-cyclopenta[c]pyrazol-3-yl)methylsulfamoyl]phenoxy]acetamide
• 2-{4-({2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}methyl)sulfamoylphenoxy}acetamide

• Inchi： 1S/C16H20N4O4S/c1-19-16(13-4-3-5-14(13)18-19)20(2)25(22,23)12-8-6-11(7-9-12)24-10-15(17)21/h6-9H,3-5,10H2,1-2H3,(H2,17,21)
• InChI Key： JNOLIXUFXPGZQY-UHFFFAOYSA-N
• SMILES： C(N)(=O)COC1=CC=C(S(N(C2N(C)N=C3CCCC3=2)C)(=O)=O)C=C1

Additional information on 2-{4-({2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}methyl)sulfamoylphenoxy}acetamide

Introduction to Compound with CAS No. 2034454-94-7 and Product Name: 2-{4-({2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}methyl)sulfamoylphenoxy}acetamide

The compound with the CAS number 2034454-94-7 and the product name 2-{4-({2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}methyl)sulfamoylphenoxy}acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential biological activities and structural complexity. The unique structural features of this molecule make it a promising candidate for further investigation in drug discovery and therapeutic development.

At the core of this compound's structure is a cyclopentacpyrazole moiety, which is known for its ability to interact with biological targets in a highly specific manner. The presence of a methyl group at the 2-position of the cyclopentacpyrazole ring enhances its binding affinity and stability, making it an attractive scaffold for medicinal chemistry applications. Additionally, the sulfamoylphenoxy group introduces a polar region that can facilitate interactions with hydrophilic residues in protein targets, thereby increasing the compound's overall bioactivity.

The acetamide moiety at the terminal position of the molecule contributes to its solubility and metabolic stability, which are critical factors for pharmaceutical compounds. These structural elements collectively contribute to the compound's potential as a lead molecule in the development of novel therapeutics. Recent studies have highlighted the importance of such multifunctional scaffolds in addressing complex diseases by targeting multiple biological pathways simultaneously.

In recent years, there has been growing interest in cyclopentacpyrazole derivatives due to their diverse biological activities. These compounds have been shown to exhibit properties such as anti-inflammatory, antiviral, and anticancer effects. The specific modification of the cyclopentacpyrazole ring with functional groups like sulfamoylphenoxy has further expanded their therapeutic potential. For instance, studies have demonstrated that such modifications can enhance binding affinity to enzymes and receptors involved in disease mechanisms.

The sulfamoylphenoxy group is particularly noteworthy for its role in modulating biological activity. Sulfonamide derivatives are well-known for their pharmacological properties and have been widely used in the development of drugs targeting various diseases. The incorporation of this group into the cyclopentacpyrazole scaffold not only enhances binding interactions but also provides a site for further chemical modification, allowing for fine-tuning of biological activity.

Moreover, the acetamide moiety plays a crucial role in determining the compound's pharmacokinetic properties. Acetamides are known for their ability to improve solubility and bioavailability, which are essential for effective drug delivery. The presence of this group ensures that the compound can be efficiently absorbed and distributed throughout the body, thereby increasing its therapeutic efficacy.

Recent research has also explored the use of computational methods to predict and optimize the biological activity of compounds like this one. Advanced computational techniques such as molecular docking and virtual screening have been employed to identify potential binding interactions between the compound and target proteins. These methods have shown promise in accelerating the drug discovery process by rapidly screening large libraries of compounds for their potential therapeutic effects.

The synthesis of 2-{4-({2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}methyl)sulfamoylphenoxy}acetamide involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The synthesis typically begins with the preparation of the cyclopentacpyrazole core, followed by functionalization with the sulfamoylphenoxy group and finally acetylation to introduce the acetamide moiety. Each step must be carefully optimized to minimize side reactions and maximize product formation.

Once synthesized, the compound undergoes rigorous testing to evaluate its biological activity and safety profile. In vitro assays are performed to assess its interaction with target enzymes and receptors, while in vivo studies provide insights into its pharmacokinetic properties and potential therapeutic effects. These studies are essential for determining whether the compound is suitable for further development into a drug candidate.

The potential applications of this compound are vast and span across multiple therapeutic areas. Given its structural complexity and diverse functional groups, it could be developed into a broad-spectrum therapeutic agent targeting various diseases. For example, it may exhibit anti-inflammatory properties by inhibiting key inflammatory pathways or possess antiviral activity by interfering with viral replication mechanisms.

Additionally, research into cyclopentacpyrazole derivatives has shown that these compounds can modulate immune responses, making them candidates for immunomodulatory therapies. The ability to target multiple biological pathways simultaneously suggests that this compound could be particularly effective in treating complex diseases that involve multiple dysregulated processes.

In conclusion, 2-{4-({2-methyl-2H,4H,5H,6H-cyclopentacpyrazol-3-yl}methyl)sulfamoylphenoxy}acetamide (CAS No. 2034454-94-7) represents a promising lead molecule in pharmaceutical chemistry with significant potential for therapeutic development. Its unique structural features and diverse functional groups make it an attractive candidate for further investigation in drug discovery efforts aimed at addressing complex diseases.